Cas no 185412-89-9 (1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-
• CAS No: 185412-89-9
• MF: C₁₀H₃F₉N₂
• MW: 322.129853487015
• MDL: MFCD04973028
• CID: 136304
• PubChem ID: 44558593
• Update Time: 2025-04-19

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-
• 2,4,6-tris(trifluoromethyl)-1H-benzimidazole
• 2,4,6-Tris(trifluoroMethyl)benziMidazole
• 2,4,6-TRIS-(TRIFLUOROMETHYL)BENZIMIDAZOLE
• 1H-Benzimidazole,2,5,7-tris(trifluoromethyl)
• 2,3-DIMETHYL-2H-INDAZOL-6-YLAMINE
• I14-3777
• 2,4,6-TRIS(TRIFLUOROMETHYL)-BENZIMIDAZOLE
• A812956
• DTXSID50659461
• MFCD04973028
• FT-0655147
• SCHEMBL20623233
• 2,4,6-tris(trifluoromethyl)-1H-benzo[d]imidazole
• 185412-89-9
• AKOS015911698

• MDL： MFCD04973028
• Inchi： 1S/C10H3F9N2/c11-8(12,13)3-1-4(9(14,15)16)6-5(2-3)20-7(21-6)10(17,18)19/h1-2H,(H,20,21)
• InChI Key： MEEVIQWEFKEULO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CC2=C1N=C(C(F)(F)F)N2)(F)F

Computed Properties

• Exact Mass: 322.01500
• Monoisotopic Mass: 322.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.647
• Boiling Point: 255.113 °C at 760 mmHg
• Flash Point: 108.089 °C
• PSA: 28.68000
• LogP: 4.61930

1H-Benzimidazole,2,5,7-tris(trifluoromethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38